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Compound of Interest

Compound Name: Aluminum magnesium silicate

Cat. No.: B12393108 Get Quote

Technical Support Center: Magnesium
Aluminum Silicate Hydration
This technical support center provides researchers, scientists, and drug development

professionals with troubleshooting guides and frequently asked questions to improve the

hydration rate of magnesium aluminum silicate (MAS) powders.

Frequently Asked Questions (FAQs)
Q1: What is magnesium aluminum silicate and how does it work as a viscosity-increasing

agent?

A1: Magnesium aluminum silicate (MAS) is a naturally occurring clay mineral, refined from

silicate ores of the montmorillonite group.[1] It is used in oral and topical pharmaceutical

formulations as a suspending and stabilizing agent.[1] Its effectiveness comes from its ability to

swell in water to form colloidal dispersions.[1] When dispersed in water, the individual

crystalline platelets of the clay separate. The weakly positive charges on the edges of these

platelets are attracted to the negatively charged faces, creating a three-dimensional "house of

cards" colloidal structure that entraps water and increases viscosity.[2] This structure is

responsible for its thixotropic properties, meaning it becomes less viscous when agitated and

returns to a more viscous state at rest.[1][2]
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Q2: What are the primary factors that influence the hydration rate and final viscosity of a

magnesium aluminum silicate dispersion?

A2: The degree of hydration, which directly impacts viscosity and yield value, is determined by

the extent to which the individual clay platelets are delaminated in water.[3][4][5] The key

factors influencing this process are:

Energy Input: Higher energy input leads to quicker and more complete hydration. This

energy can be mechanical (shear intensity and mixing time) or thermal (water temperature).

[3][6]

Water Quality: Hydration is most effective in pure water, free of additives. The presence of

electrolytes, preservatives, or other solutes can interfere with the hydration process and

inhibit the formation of the desired colloidal structure.[3][5][6]

Powder Concentration: At concentrations of 3% w/v and above, dispersions become opaque

and viscosity increases rapidly. At 10% w/v, firm gels are formed.[1]

Grade of Material: Different grades of magnesium aluminum silicate have varying hydration

rates and viscosity profiles.[1][7] For instance, certain grades like VEEGUM® Ultra are

designed for rapid hydration and are less affected by changes in hydration parameters.[5][6]

Q3: Can I add magnesium aluminum silicate powder to a solution that already contains other

ingredients?

A3: It is strongly recommended to hydrate magnesium aluminum silicate in water before adding

any other components.[3] Any materials present in the water, including preservatives, chelating

agents, or other minor additives, will interfere with the clay's ability to hydrate properly.[3][5]

This can inhibit the formation of the colloidal structure, resulting in lower viscosity.

Troubleshooting Guide
Problem 1: The viscosity of my dispersion is lower than expected.

Possible Cause 1: Insufficient Energy Input. The clay may not be fully hydrated due to

inadequate mixing shear, time, or low water temperature.
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Solution: Increase the mixing speed, mixing time, or the temperature of the water. Using a

high-shear mixer is more effective than a simple propeller mixer.[3] Hot water has a more

pronounced beneficial effect on hydration than the mechanical energy from shear alone.[4]

[6]

Possible Cause 2: Interference from Other Ingredients. The MAS powder was added to

water that already contained electrolytes, polymers, or preservatives.

Solution: Always prepare a pre-dispersion of MAS in purified water first. Allow it to hydrate

completely before adding it to your main formulation or before adding other ingredients to

the dispersion.[3]

Possible Cause 3: Incorrect Grade. The grade of MAS being used may not be suitable for

the target viscosity at the tested concentration.

Solution: Refer to the manufacturer's specifications for the viscosity range of the specific

grade you are using. There are different types (e.g., IA, IB, IC, IIA) with different viscosity

profiles.[1]

Problem 2: I see clumps or "fisheyes" in my dispersion.

Possible Cause: Improper Addition of Powder. The powder was added to the water too

quickly or without sufficient agitation.

Solution: Add the magnesium aluminum silicate powder to the vortex of vigorously agitated

water. This ensures that the particles are wetted individually and prevents the formation of

clumps. Avoid dumping the powder into still water.

Problem 3: My results are not reproducible from batch to batch.

Possible Cause: Inconsistent Hydration Conditions. Variations in mixing time, shear rate,

water temperature, or batch size can lead to different degrees of hydration.

Solution: Standardize and control your hydration parameters. Use the same mixer, speed,

temperature, and mixing time for each batch to ensure reproducible results.[4][5][6]
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Table 1: Effect of Mixer Shear on Hydration and Viscosity Data is illustrative, based on typical

performance characteristics described in technical literature.[3]

Mixer Type Shear Level
Typical Hydration
Time

Resulting Viscosity

Propeller Mixer (1000

rpm)
Low Longer Lower

Propeller Mixer (1800

rpm)
Medium Moderate Higher

Homogenizer (5500

rpm)
High Shorter Highest

Table 2: Pharmacopeial Viscosity Specifications for Magnesium Aluminum Silicate Types (NF)

[8]

Type
Viscosity (Min.
cP)

Viscosity (Max.
cP)

Ratio of Al₂O₃
to MgO (Min.)

Ratio of Al₂O₃
to MgO (Max.)

IA 225 600 0.5 1.2

IB 150 450 0.5 1.2

IC 800 2200 0.5 1.2

IIA 100 300 1.4 2.8

Experimental Protocols
Protocol 1: Standard Preparation of an Aqueous Dispersion

This protocol describes a general method for effectively hydrating magnesium aluminum

silicate to achieve maximum viscosity.

Water Preparation: Measure the required volume of deionized or distilled water into a

suitable vessel. For faster hydration, heat the water (e.g., to 60-70°C).[3]
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Mixing: Begin agitating the water with a high-shear mixer to create a vortex.

Powder Addition: Slowly and steadily add the pre-weighed magnesium aluminum silicate

powder directly into the vortex. The rate of addition should be slow enough to allow individual

particles to wet without forming clumps.

Hydration: Continue mixing at high shear for a specified period (e.g., 15-30 minutes) to

ensure complete delamination of the platelets. The required time will depend on the water

temperature, shear rate, and the specific grade of MAS.[4]

Completion: The dispersion is fully hydrated when there is no further increase in viscosity. At

this point, other formulation ingredients can be added.

Protocol 2: Viscosity Measurement (Based on USP-NF Method)

This protocol outlines the key steps for a standardized viscosity test of a 5% MAS dispersion.[9]

[10]

Sample Preparation: Weigh a quantity of magnesium aluminum silicate powder equivalent to

25.0 g on a dried basis.

Dispersion: Add the powder over a few seconds to a blender jar containing enough water (at

25 ± 2°C) to produce a final mixture weighing 500 g.

Blending: Blend for exactly 3 minutes at 14,000 to 15,000 rpm (high speed). Note that heat

generated during blending will cause the temperature to rise.[9][10]

Equilibration: Transfer the dispersion to a 600-mL beaker and allow it to stand for 5 minutes.

Adjust the temperature if necessary.

Measurement: Use a suitable rotational viscometer with a specified spindle (e.g., a No. 2

spindle for Type IB and IIA).[10] Operate the viscometer at 60 rpm for 6 minutes and record

the scale reading.
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Caption: Recommended workflow for hydrating magnesium aluminum silicate.
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Caption: Troubleshooting logic for low viscosity in MAS dispersions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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